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Compound of Interest

Compound Name: 2-Hydroxyphenylthiourea

Cat. No.: B072812 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Thiourea and its derivatives are a well-established class of organic compounds

recognized for their efficacy as corrosion inhibitors, particularly for metals and alloys in acidic

environments.[1] Their protective properties are largely attributed to the presence of sulfur (S)

and nitrogen (N) heteroatoms, which serve as active centers for adsorption onto the metal

surface.[1][2] The inhibitor molecules form a protective film that acts as a barrier, isolating the

metal from the corrosive medium and mitigating the electrochemical processes of corrosion.[3]

2-Hydroxyphenylthiourea (2-HPTU), with its molecular formula C₇H₈N₂OS and CAS number

1520-26-9, is a member of this family.[4][5] It possesses a hydroxyl group (-OH) in addition to

the thiourea moiety, which can enhance its solubility and potential for adsorption. The

mechanism of inhibition typically involves the adsorption of the molecule onto the metal

surface, which can occur via two primary modes: physisorption, involving electrostatic

interactions between the charged metal surface and the inhibitor molecule, and chemisorption,

which involves charge sharing or coordinate bond formation between the lone pair electrons of

the heteroatoms and the vacant d-orbitals of the metal.[1][4]

Mechanism of Action
The primary role of 2-Hydroxyphenylthiourea as a corrosion inhibitor is to adsorb onto the

metal surface, thereby blocking the active sites where corrosion occurs. The thiocarbonyl group

(C=S) and the amino groups (-NH) are the key functional parts responsible for the adsorption

process. The presence of the hydroxyl (-OH) group can further facilitate this process.
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The inhibition mechanism can be summarized as follows:

Diffusion and Adsorption: In an acidic solution, the 2-HPTU molecule can become

protonated. Both the neutral and protonated forms of the inhibitor diffuse from the bulk

solution to the metal surface.

Protective Film Formation: The molecules adsorb onto the steel surface. This adsorption is

facilitated by the lone electron pairs on the sulfur, nitrogen, and oxygen atoms, as well as the

π-electrons of the phenyl ring. This forms a protective layer that acts as a physical barrier.

Blocking of Electrochemical Reactions: This adsorbed layer blocks both the anodic (metal

dissolution) and cathodic (hydrogen evolution) reaction sites. By preventing direct contact

between the metal and the corrosive electrolyte, the overall corrosion rate is significantly

reduced.[4] Studies on similar phenylthiourea derivatives show they often act as mixed-type

inhibitors, influencing both anodic and cathodic processes.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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